Cas no 438219-17-1 (5-(2,3-dichlorophenoxy)methylfuran-2-carbaldehyde)

• Product Name: 5-(2,3-dichlorophenoxy)methylfuran-2-carbaldehyde
• CAS No: 438219-17-1
• MF: C₁₂H₈Cl₂O₃
• MW: 271.096121788025
• CID: 2857504
• PubChem ID: 842754
• Update Time: 2025-04-21

5-(2,3-dichlorophenoxy)methylfuran-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(2,3-dichlorophenoxy)methylfuran-2-carbaldehyde
• AK-968/41170250
• 5-((2,3-Dichlorophenoxy)methyl)furan-2-carbaldehyde
• 5-[(2,3-Dichlorophenoxy)methyl]-2-furancarboxaldehyde
• 5-(2,3-dichlorophenoxymethyl)furan-2-carbaldehyde
• DTXSID701212641
• BBL038275
• 5-(2,3-Dichloro-phenoxymethyl)-furan-2-carbaldehyde
• 5-[(2,3-dichlorophenoxy)methyl]furan-2-carbaldehyde
• 5-((2,3-Dichlorophenoxy)methyl)-2-furancarboxaldehyde
• CS-0235318
• EN300-155245
• 5-[(2,3-dichlorophenoxy)methyl]-2-furaldehyde
• AKOS000307687
• NSA21917
• 438219-17-1
• Z275127864
• STK301622
• Oprea1_262831

• MDL： MFCD02253767
• Inchi： 1S/C12H8Cl2O3/c13-10-2-1-3-11(12(10)14)16-7-9-5-4-8(6-15)17-9/h1-6H,7H2
• InChI Key： RDQQXYCZCLYCQH-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1OCC1=CC=C(C=O)O1)Cl

Computed Properties

• Exact Mass: 269.9850495Da
• Monoisotopic Mass: 269.9850495Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 39.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes